Cas no 1598332-39-8 (Pentane, 1-chloro-5-methoxy-2,3-dimethyl-)

• Product Name: Pentane, 1-chloro-5-methoxy-2,3-dimethyl-
• CAS No: 1598332-39-8
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• CID: 5282983
• Update Time: 2025-06-25

Pentane, 1-chloro-5-methoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pentane, 1-chloro-5-methoxy-2,3-dimethyl-

• Inchi： 1S/C8H17ClO/c1-7(4-5-10-3)8(2)6-9/h7-8H,4-6H2,1-3H3
• InChI Key： UQVDWZHTUAGFAR-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)C(C)CCOC

Additional information on Pentane, 1-chloro-5-methoxy-2,3-dimethyl-

Introduction to 1-Chloro-5-Methoxy-2,3-Dimethylpentane (CAS No. 1598332-39-8)

1-Chloro-5-methoxy-2,3-dimethylpentane (CAS No. 1598332-39-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its chloro and methoxy functional groups, which confer specific chemical properties and reactivity patterns. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-chloro-5-methoxy-2,3-dimethylpentane.

The molecular formula of 1-chloro-5-methoxy-2,3-dimethylpentane is C₈H₁₇OCl. The presence of the chloro group at the 1-position and the methoxy group at the 5-position, along with the two methyl groups at the 2 and 3 positions, imparts a high degree of structural complexity to this compound. This complexity can be leveraged in the design of novel materials and pharmaceuticals with tailored properties.

In terms of physical properties, 1-chloro-5-methoxy-2,3-dimethylpentane is a colorless liquid with a characteristic odor. It has a boiling point of approximately 140°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The synthesis of 1-chloro-5-methoxy-2,3-dimethylpentane typically involves multi-step reactions starting from readily available precursors. One common approach is to start with a suitable pentane derivative and introduce the chloro and methoxy groups through selective halogenation and alkylation reactions. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In the field of pharmaceuticals, 1-chloro-5-methoxy-2,3-dimethylpentane has shown promise as a precursor for the synthesis of bioactive compounds. The presence of the chloro group can facilitate further functionalization through nucleophilic substitution reactions, while the methoxy group can enhance solubility and stability. Studies have demonstrated that derivatives of this compound exhibit potential as anti-inflammatory agents and antioxidants. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of 1-chloro-5-methoxy-2,3-dimethylpentane showed significant anti-inflammatory activity in vitro.

Beyond pharmaceutical applications, 1-chloro-5-methoxy-2,3-dimethylpentane has also found use in materials science. Its unique combination of functional groups makes it an attractive candidate for the development of new polymers and coatings. Research has shown that incorporating this compound into polymer matrices can improve mechanical properties such as tensile strength and thermal stability. Additionally, its low toxicity profile makes it suitable for use in consumer products where safety is a primary concern.

The environmental impact of 1-chloro-5-methoxy-2,3-dimethylpentane is another important consideration. Studies have indicated that this compound degrades relatively quickly in natural environments through biodegradation processes. However, proper handling and disposal practices are still essential to minimize any potential environmental risks.

In conclusion, 1-chloro-5-methoxy-2,3-dimethylpentane (CAS No. 1598332-39-8) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure provides opportunities for further functionalization and optimization, making it an interesting subject for ongoing research and development. As new synthesis methods continue to emerge and our understanding of its properties deepens, we can expect to see more innovative uses for this compound in the future.